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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-bromo-5-
methylhexane as a primary alkylating agent in organic synthesis. This versatile reagent is a

valuable building block for the introduction of the 5-methylhexyl (isoheptyl) moiety into a wide

range of organic molecules, finding applications in the synthesis of pharmaceuticals,

agrochemicals, and materials science.

Overview of 1-Bromo-5-methylhexane
1-Bromo-5-methylhexane is a colorless to pale yellow liquid with the chemical formula

C₇H₁₅Br. As a primary alkyl bromide, it is an excellent substrate for Sₙ2 reactions, where it

readily reacts with a variety of nucleophiles to form new carbon-carbon and carbon-heteroatom

bonds. Its branched isoheptyl structure can impart increased lipophilicity and unique steric

properties to target molecules, which can be advantageous in modulating their biological

activity and physical properties.
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Property Value

Molecular Formula C₇H₁₅Br

Molecular Weight 179.10 g/mol

Boiling Point 168-170 °C

Density 1.11 g/mL at 25 °C

Refractive Index 1.448

Key Applications in Organic Synthesis
1-Bromo-5-methylhexane is a versatile alkylating agent for a variety of synthetic

transformations, including:

C-C Bond Formation:

Alkylation of carbanions (e.g., malonates, acetoacetates, and other active methylene

compounds).

Grignard reagent formation and subsequent reaction with electrophiles.

Alkylation of terminal alkynes.

C-N Bond Formation:

Alkylation of amines, amides, and imides.

C-O Bond Formation:

Williamson ether synthesis with alkoxides and phenoxides.

C-S Bond Formation:

Alkylation of thiols and thiophenols.

These reactions are fundamental in the synthesis of a diverse array of organic compounds,

including potential drug candidates and other high-value molecules.
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Experimental Protocols
The following are detailed protocols for key applications of 1-bromo-5-methylhexane. These

are representative procedures and may require optimization for specific substrates and scales.

Alkylation of Diethyl Malonate
This reaction is a classic example of C-C bond formation and is a cornerstone of the malonic

ester synthesis, providing access to a wide range of substituted carboxylic acids.

Reaction Scheme:

Materials:

Reagent
Molar Mass ( g/mol
)

Amount (mmol) Volume/Mass

Sodium 22.99 25 0.575 g

Absolute Ethanol 46.07 - 25 mL

Diethyl malonate 160.17 25 3.8 mL

1-Bromo-5-

methylhexane
179.10 25 4.0 mL

Diethyl ether - - As needed

1 M HCl - - As needed

Saturated NaCl (aq) - - As needed

Anhydrous MgSO₄ - - As needed

Procedure:

A flame-dried 100 mL round-bottom flask equipped with a reflux condenser and a magnetic

stir bar is charged with absolute ethanol (25 mL).

Sodium metal (0.575 g, 25 mmol) is added portion-wise to the ethanol. The reaction is

exothermic and generates hydrogen gas; ensure proper ventilation.
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After all the sodium has reacted to form sodium ethoxide, the solution is cooled to room

temperature.

Diethyl malonate (3.8 mL, 25 mmol) is added dropwise to the stirred solution.

After stirring for 15 minutes, 1-bromo-5-methylhexane (4.0 mL, 25 mmol) is added.

The reaction mixture is heated to reflux for 4-6 hours. The reaction progress can be

monitored by TLC.

After completion, the mixture is cooled to room temperature, and the ethanol is removed

under reduced pressure.

The residue is partitioned between diethyl ether (50 mL) and water (50 mL). The aqueous

layer is extracted with diethyl ether (2 x 25 mL).

The combined organic layers are washed with 1 M HCl (25 mL) and then with saturated

NaCl solution (25 mL).

The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under

reduced pressure to yield the crude product, diethyl 2-(5-methylhexyl)malonate.

The product can be purified by vacuum distillation.

Expected Yield: 75-85%

Williamson Ether Synthesis with Phenol
This protocol describes the synthesis of 5-methylhexyloxyphenylethane, a representative ether,

via the Williamson ether synthesis.

Reaction Scheme:

Materials:
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Reagent
Molar Mass ( g/mol
)

Amount (mmol) Volume/Mass

Phenol 94.11 10 0.94 g

Sodium hydride (60%

dispersion in mineral

oil)

24.00 12 0.48 g

1-Bromo-5-

methylhexane
179.10 10 1.6 mL

Anhydrous DMF - - 20 mL

Diethyl ether - - As needed

Water - - As needed

Saturated NaCl (aq) - - As needed

Anhydrous MgSO₄ - - As needed

Procedure:

To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add

phenol (0.94 g, 10 mmol) and anhydrous DMF (20 mL).

Cool the solution in an ice bath and add sodium hydride (0.48 g of 60% dispersion, 12 mmol)

portion-wise. Stir the mixture at room temperature for 30 minutes.

Add 1-bromo-5-methylhexane (1.6 mL, 10 mmol) dropwise to the reaction mixture.

The reaction is stirred at room temperature for 12-18 hours. Monitor the reaction by TLC.

Upon completion, the reaction is carefully quenched by the slow addition of water (20 mL)

while cooling in an ice bath.

The mixture is transferred to a separatory funnel and extracted with diethyl ether (3 x 30 mL).

The combined organic layers are washed with water (2 x 20 mL) and saturated NaCl solution

(20 mL).
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The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under

reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Expected Yield: 80-90%

Logical Workflow for Synthesis Planning
The selection of the appropriate synthetic route utilizing 1-bromo-5-methylhexane depends on

the desired target molecule. The following diagram illustrates a general decision-making

workflow for incorporating the 5-methylhexyl group.

Target Molecule
with 5-Methylhexyl Group Identify Bond to be Formed

C-C Bond

 Carbon-Carbon 

C-N Bond Carbon-Nitrogen 

C-O Bond
 Carbon-Oxygen 

C-S Bond

 Carbon-Sulfur 

Grignard Reaction

Malonic Ester Synthesis

Alkyne Alkylation

Amine Alkylation

Williamson Ether Synthesis

Thiol Alkylation
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Synthetic planning workflow.

Safety Information
1-Bromo-5-methylhexane is a flammable liquid and an irritant. Handle with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All

manipulations should be performed in a well-ventilated fume hood. In case of contact with skin

or eyes, rinse immediately with plenty of water and seek medical attention.

Disclaimer: The protocols provided are for informational purposes only and should be carried

out by trained professionals in a suitably equipped laboratory. The user assumes all

responsibility for the safe handling and use of the chemicals and procedures described.

To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-5-
methylhexane in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585216#1-bromo-5-methylhexane-as-a-primary-
alkylating-agent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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